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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B15593046 Get Quote

Disclaimer: The chemical name "Juniper Camphor" does not correspond to a standard

registered substance. This guide provides two possible interpretations based on laboratory

contexts: Juniper Berry Essential Oil, which contains camphor as a natural constituent, or

synthetic Camphor. Users must verify the identity of their substance, ideally by consulting the

Safety Data Sheet (SDS) provided by the supplier, before following these disposal procedures.

This document provides essential safety and logistical information for the proper disposal of

"Juniper Camphor." The procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Immediate Safety Considerations
Before beginning any disposal procedures, it is critical to understand the primary hazards

associated with both Juniper Berry Essential Oil and Camphor. Both are flammable and pose

health and environmental risks. Always wear appropriate Personal Protective Equipment

(PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile or butyl rubber), and a

lab coat. All handling and disposal preparation should occur in a well-ventilated area, preferably

within a chemical fume hood.

Data Presentation: Hazard Summary
The following table summarizes the key hazard classifications for Juniper Berry Essential Oil

and Camphor to facilitate a quick risk assessment.
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Hazard Category Juniper Berry Essential Oil Camphor (Solid)

Physical Hazards
Flammable Liquid, Category 3

(H226)[1][2][3][4]

Flammable Solid, Category 2

(H228)[5][6]

Health Hazards

Aspiration Hazard, Category 1

(H304)[1][2][3][4] Skin

Irritation, Category 2 (H315)[1]

[3][4] May cause an allergic

skin reaction (H317)[1][3][4]

Causes serious eye irritation

(H319)[3][4]

Harmful if swallowed or inhaled

(H302, H332)[6] Causes skin

irritation (H315)[5] Causes

serious eye damage (H318)[5]

May cause respiratory irritation

(H335)[7] May cause damage

to organs (H371)[6]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects (H410)[1]

[4]

Toxic to aquatic life with long-

lasting effects (H411)[3]

UN Transport Number
Not typically assigned for small

quantities
UN 2717, Hazard Class 4.1[8]

Experimental Protocols: Step-by-Step Disposal
Procedures
Follow the appropriate protocol based on the physical state and known identity of your

"Juniper Camphor" waste.

Protocol 1: Disposal of Juniper Berry Essential Oil
(Liquid Waste)
This procedure applies to liquid waste assumed to be Juniper Berry Essential Oil or a similar

juniper-derived extract.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)
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Hazardous waste labels

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent)[2][9]

Sealed plastic bags for contaminated solids

Procedure:

Preparation and Segregation:

Perform all waste handling inside a chemical fume hood.

Ensure your hazardous waste container is properly labeled with "Hazardous Waste," the

chemical name ("Juniper Berry Essential Oil"), and all applicable hazard pictograms

(flammable, health hazard, environmental hazard).

Do not mix this waste with other waste streams unless permitted by your institution's

Environmental Health and Safety (EHS) office.

Liquid Waste Collection:

Carefully pour or pipette the liquid Juniper Camphor waste into the designated

hazardous waste container.

Avoid splashing. Ensure the container is not filled beyond 90% capacity to allow for vapor

expansion.

Keep the container securely closed when not in use.[2]

Solid Waste Collection (Contaminated Materials):

Place any materials contaminated with Juniper Camphor, such as pipette tips, gloves, or

absorbent pads, into a separate, sealed plastic bag.

Label the bag clearly as "Solid Waste Contaminated with Juniper Berry Essential Oil."

This bagged waste should be placed in a designated solid hazardous waste container.
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Storage and Final Disposal:

Store the hazardous waste container in a designated, well-ventilated satellite

accumulation area away from heat, sparks, and open flames.[2]

Arrange for pickup by your institution's EHS office or a licensed hazardous waste disposal

company.[8]

Crucially, do not dispose of Juniper Camphor down the drain or in regular trash.[7] It is

harmful to aquatic life and can damage plumbing systems.[1][4]

Protocol 2: Disposal of Camphor (Solid Waste)
This procedure applies to solid, crystalline Camphor waste.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container for flammable solids (wide-mouth, securely sealed)

Hazardous waste labels

Anti-static tools and equipment

Procedure:

Preparation and Segregation:

Conduct all waste handling in a chemical fume hood to avoid inhaling dust.[7]

Label the hazardous waste container with "Hazardous Waste," "Camphor," and the

appropriate hazard pictograms (flammable solid, health hazard).

Keep Camphor waste separate from incompatible materials, especially strong oxidizing

agents.[6]

Solid Waste Collection:
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Carefully transfer the solid Camphor waste into the designated hazardous waste

container. Use spark-proof tools to avoid ignition.[10]

Minimize the generation of dust. If the camphor is in powdered form, handle it with

extreme care to prevent creating a combustible dust cloud.[11]

Securely close the container lid.

Decontamination of Empty Containers:

Empty containers that held Camphor must be treated as hazardous waste unless fully

decontaminated.[12] They should be collected for disposal by a licensed professional. Do

not reuse these containers.[12]

Storage and Final Disposal:

Store the waste container in a designated flammable materials storage area, away from

ignition sources.[8]

Contact your institution's EHS department or a licensed chemical waste disposal firm for

pickup and proper disposal, which is often high-temperature incineration.[8][13]

Under no circumstances should solid Camphor be disposed of in the regular trash or

washed down the drain.[7]

Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the logical steps for the proper disposal of Juniper Camphor.
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Start: Identify Waste

Step 1: Assessment

Step 2: Liquid Waste Protocol Step 2: Solid Waste Protocol

Step 3: Final Disposal

Juniper Camphor Waste

Consult SDS.
Is it Liquid or Solid?

Collect in Labeled
Liquid Waste Container

Liquid

Collect in Labeled
Solid Waste Container

(Use Spark-Proof Tools)

Solid

Bag Contaminated Solids
(Gloves, Wipes)

Store in Ventilated Area
Away from Ignition Sources

Arrange Pickup by EHS or
Licensed Disposal Company

Treat Empty Containers
as Hazardous Waste

Store in Flammable
Solids Cabinet

Click to download full resolution via product page

Caption: Disposal workflow for Juniper Camphor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nhrorganicoils.com [nhrorganicoils.com]

2. nikura.blob.core.windows.net [nikura.blob.core.windows.net]

3. docs.newdirectionsaromatics.com [docs.newdirectionsaromatics.com]

4. ellementalpro.com [ellementalpro.com]

5. carlroth.com [carlroth.com]

6. Camphor SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

7. pentachemicals.eu [pentachemicals.eu]

8. resources.finalsite.net [resources.finalsite.net]

9. eshop.lazenskakava.cz [eshop.lazenskakava.cz]

10. purdue.edu [purdue.edu]

11. goldcoastterpenes.com [goldcoastterpenes.com]

12. vriaroma.com [vriaroma.com]

13. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]

To cite this document: BenchChem. [Proper Disposal Procedures for Juniper Camphor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593046#juniper-camphor-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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